Cas no 878155-05-6 (3-(piperidin-1-yl)cyclobutan-1-amine)

• Product Name: 3-(piperidin-1-yl)cyclobutan-1-amine
• CAS No: 878155-05-6
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 4663574
• PubChem ID: 57639763
• Update Time: 2025-08-05

3-(piperidin-1-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Piperidinyl)cyclobutanamine
• 3-(piperidin-1-yl)cyclobutan-1-amine, Mixture of diastereomers
• Cyclobutanamine, 3-(1-piperidinyl)-
• 3-(piperidin-1-yl)cyclobutan-1-amine

• Inchi： 1S/C9H18N2/c10-8-6-9(7-8)11-4-2-1-3-5-11/h8-9H,1-7,10H2
• InChI Key： CPCFYUJKIUDIFA-UHFFFAOYSA-N
• SMILES： C1(N)CC(N2CCCCC2)C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 215.1±8.0 °C at 760 mmHg
• Flash Point: 78.6±13.6 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

3-(piperidin-1-yl)cyclobutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(piperidin-1-yl)cyclobutan-1-amine

Recent Advances in the Study of 3-(piperidin-1-yl)cyclobutan-1-amine (CAS: 878155-05-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(piperidin-1-yl)cyclobutan-1-amine (CAS: 878155-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the versatility of 3-(piperidin-1-yl)cyclobutan-1-amine as a building block in medicinal chemistry. Its cyclobutane core, combined with the piperidine moiety, offers a rigid yet flexible scaffold that can be functionalized to target a variety of biological pathways. Researchers have successfully synthesized derivatives of this compound, demonstrating its utility in the development of novel small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 3-(piperidin-1-yl)cyclobutan-1-amine as a key intermediate in the synthesis of potent kinase inhibitors, showcasing its potential in oncology drug discovery.

In addition to its role in kinase inhibition, 3-(piperidin-1-yl)cyclobutan-1-amine has been investigated for its activity in the central nervous system (CNS). A recent preclinical study demonstrated that derivatives of this compound exhibit high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. The study, conducted by a team at a leading pharmaceutical research institute, utilized in vitro and in vivo models to validate the compound's pharmacological profile, paving the way for further clinical development.

The pharmacokinetic properties of 3-(piperidin-1-yl)cyclobutan-1-amine have also been a subject of interest. A 2022 publication in Drug Metabolism and Disposition detailed the compound's metabolic stability and bioavailability, highlighting its favorable drug-like characteristics. The study employed advanced analytical techniques, including LC-MS/MS, to assess the compound's behavior in biological matrices, providing valuable insights for future formulation strategies.

Despite these promising findings, challenges remain in the optimization of 3-(piperidin-1-yl)cyclobutan-1-amine-based therapeutics. Issues such as selectivity and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling efforts have attempted to predict the binding modes of this compound with various biological targets, offering a roadmap for the design of more specific and efficacious derivatives.

In conclusion, 3-(piperidin-1-yl)cyclobutan-1-amine (CAS: 878155-05-6) represents a promising scaffold in drug discovery, with applications spanning oncology, CNS disorders, and beyond. Continued research into its derivatives and mechanisms of action will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the pharmaceutical sciences.